Cas no 959237-77-5 (QUINAZOLINE, 4-CHLORO-7-IODO-2-(TRIFLUOROMETHYL)-)

• Product Name: QUINAZOLINE, 4-CHLORO-7-IODO-2-(TRIFLUOROMETHYL)-
• CAS No: 959237-77-5
• MF: C₉H₃ClF₃IN₂
• MW: 358.486203432083
• MDL: MFCD09954894
• CID: 1001832
• PubChem ID: 34176258
• Update Time: 2025-04-20

QUINAZOLINE, 4-CHLORO-7-IODO-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• QUINAZOLINE, 4-CHLORO-7-IODO-2-(TRIFLUOROMETHYL)-
• 4-Chloro-7-iodo-2-trifluoromethyl-quinazoline
• AMY27450
• 959237-77-5
• 4-chloro-7-iodo-2-(trifluoromethyl)quinazoline

• MDL： MFCD09954894
• Inchi： 1S/C9H3ClF3IN2/c10-7-5-2-1-4(14)3-6(5)15-8(16-7)9(11,12)13/h1-3H
• InChI Key： PFTTTYMNMLXQIE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(N=C(C(F)(F)F)N=C2C=1)Cl

Computed Properties

• Exact Mass: 357.89816g/mol
• Monoisotopic Mass: 357.89816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų